Cas no 1023535-40-1 (4-Bromo-2-methyl-1-phenyl-3-((4-(((prop-2-enylamino)thioxomethyl)amino)phenoxy)methyl)-3-pyrazolin-5-one)

• Product Name: 4-Bromo-2-methyl-1-phenyl-3-((4-(((prop-2-enylamino)thioxomethyl)amino)phenoxy)methyl)-3-pyrazolin-5-one
• CAS No: 1023535-40-1
• MF: C₂₁H₂₁BrN₄O₂S
• MW: 473.386042356491
• CID: 5012166
• Update Time: 2023-08-25

4-Bromo-2-methyl-1-phenyl-3-((4-(((prop-2-enylamino)thioxomethyl)amino)phenoxy)methyl)-3-pyrazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-METHYL-1-PHENYL-3-((4-(((PROP-2-ENYLAMINO)THIOXOMETHYL)AMINO)PHENOXY)METHYL)-3-PYRAZOLIN-5-ONE
• 1-{4-[(4-bromo-2-methyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-3-yl)methoxy]phenyl}-3-(prop-2-en-1-yl)thiourea
• 1-allyl-3-(4-((4-bromo-2-methyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-3-yl)methoxy)phenyl)thiourea
• 4-Bromo-2-methyl-1-phenyl-3-((4-(((prop-2-enylamino)thioxomethyl)amino)phenoxy)methyl)-3-pyrazolin-5-one

• Inchi： 1S/C21H21BrN4O2S/c1-3-13-23-21(29)24-15-9-11-17(12-10-15)28-14-18-19(22)20(27)26(25(18)2)16-7-5-4-6-8-16/h3-12H,1,13-14H2,2H3,(H2,23,24,29)
• InChI Key： CSMUYIAXKXFLOH-UHFFFAOYSA-N
• SMILES： BrC1C(N(C2C=CC=CC=2)N(C)C=1COC1C=CC(=CC=1)NC(NCC=C)=S)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 643
• XLogP3: 4.2
• Topological Polar Surface Area: 88.9